Cas no 2171807-13-7 (tert-butyl 2-aminopyrazolo1,5-apyridine-4-carboxylate)

• Product Name: tert-butyl 2-aminopyrazolo1,5-apyridine-4-carboxylate
• CAS No: 2171807-13-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5835012
• PubChem ID: 165506747
• Update Time: 2025-05-24

tert-butyl 2-aminopyrazolo1,5-apyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-aminopyrazolo1,5-apyridine-4-carboxylate
• 2171807-13-7
• tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate
• EN300-1296326

• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)8-5-4-6-15-9(8)7-10(13)14-15/h4-7H,1-3H3,(H2,13,14)
• InChI Key： FCJPQGHNOUMXTC-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN2C1=CC(N)=N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6Ų

Additional information on tert-butyl 2-aminopyrazolo1,5-apyridine-4-carboxylate

tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate: A Comprehensive Overview

tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate, also known by its CAS number 2171807-13-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is particularly notable for its role in drug discovery and materials science. The structure of tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate consists of a pyrazolo[1,5-a]pyridine ring system substituted with an amino group at position 2 and a tert-butyl ester group at position 4. This unique combination of functional groups makes it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for constructing bioactive compounds with potential anti-cancer and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as a lead compound in oncology drug development.

In addition to its pharmaceutical applications, tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate has found utility in materials science. Its ability to form stable coordination complexes has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies. A notable example is its use in constructing MOFs with high surface area and tunable pore sizes, which are critical for efficient gas separation processes.

The synthesis of tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate typically involves multi-step organic reactions. One common approach involves the cyclization of an appropriately substituted amino aldehyde or ketone to form the pyrazolo[1,5-a]pyridine ring system. Subsequent functionalization with the tert-butyl ester group is achieved through esterification reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The structural versatility of tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate allows for further modification to tailor its properties for specific applications. For example, substitution at the amino group can introduce new functionalities, such as increased solubility or enhanced bioavailability. Similarly, modifications to the ester group can influence the compound's stability and reactivity under different conditions.

In conclusion, tert-butyl 2-aminopyrazolo[1,5-a]pyridine-4-carboxylate is a multifaceted compound with significant potential across diverse chemical disciplines. Its role as an intermediate in drug discovery and materials science underscores its importance in contemporary research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing both academic and industrial chemical research.